Cas no 2274804-31-6 (tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate
• CAS No: 2274804-31-6
• MF: C₁₆H₂₀BrNO₃
• MW: 354.238903999329
• CID: 5521124
• Update Time: 2025-06-30

tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-2-(3-bromobenzyl)-3-pyrrolidinone
• tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate

• Inchi： 1S/C16H20BrNO3/c1-16(2,3)21-15(20)18-8-7-14(19)13(18)10-11-5-4-6-12(17)9-11/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： NJIJPMUNIBCHLC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)C1CC1=CC=CC(Br)=C1

Additional information on tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate

Chemical Profile of Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate (CAS No. 2274804-31-6)

Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate, identified by its CAS number 2274804-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group, a 3-bromophenylmethyl substituent, and a 3-oxo-pyrrolidine core suggests a complex molecular framework that may contribute to unique chemical and biological properties.

The 3-oxo-pyrrolidine moiety is particularly noteworthy, as it is often associated with bioactive molecules that exhibit pharmacological effects. In recent years, there has been growing interest in pyrrolidine derivatives due to their role in drug discovery and development. These compounds have been explored for their potential in modulating various biological pathways, including enzyme inhibition and receptor interaction. The 3-bromophenylmethyl group further enhances the structural complexity, potentially influencing the compound's solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate is its versatility in synthetic chemistry. The compound serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. Its structural features make it amenable to further functionalization, allowing chemists to tailor its properties for specific applications. This flexibility has made it a subject of interest in academic and industrial research laboratories.

Recent studies have highlighted the potential of pyrrolidine derivatives as scaffolds for drug discovery. For instance, modifications of the 3-oxo-pyrrolidine core have been shown to enhance binding affinity to certain enzymes and receptors. The incorporation of electron-withdrawing or electron-donating groups can fine-tune the electronic properties of the molecule, influencing its pharmacokinetic behavior. The tert-butyl group, while primarily serving as a steric shield, can also impact the molecule's interactions with biological targets by altering its conformational dynamics.

The 3-bromophenylmethyl substituent adds another layer of complexity to the compound's chemical behavior. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions that are widely used in organic synthesis. This feature makes Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate a promising candidate for further derivatization using palladium-catalyzed reactions such as Suzuki or Heck couplings. Such transformations can lead to the creation of novel analogs with enhanced biological activity.

In the context of medicinal chemistry, the exploration of new molecular entities is crucial for addressing unmet medical needs. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The structural motifs present in Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate align well with these therapeutic targets, making it a valuable starting point for designing next-generation drugs.

From a synthetic perspective, the compound's architecture offers opportunities for optimizing drug-like properties such as oral bioavailability, metabolic stability, and cell permeability. Advances in computational chemistry and molecular modeling have enabled researchers to predict and rationalize the biological activity of such compounds before experimental validation. This approach has accelerated the drug discovery process by allowing for targeted modifications based on predictive data.

The role of intermediates like Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate cannot be overstated in modern pharmaceutical research. They serve as building blocks that bridge gaps between initial discovery and final drug development. Their ability to undergo multiple transformations while retaining key structural features makes them indispensable tools for medicinal chemists.

As research continues to uncover new applications for pyrrolidine derivatives, compounds like Tert-butyl 2-[(3-bromophenyl)methyl]-3-oxo-pyrrolidine-1-carboxylate (CAS No. 2274804-31-6) are likely to play an increasingly important role in therapeutic innovation. Their unique structural characteristics and synthetic versatility position them as key candidates for further exploration in both academic and industrial settings.